Cas no 1539442-68-6 (2-Bromo-1-chloro-4-ethoxybenzene)

• Product Name: 2-Bromo-1-chloro-4-ethoxybenzene
• CAS No: 1539442-68-6
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD24153924
• CID: 4604776
• PubChem ID: 81718591
• Update Time: 2025-10-30

2-Bromo-1-chloro-4-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-chloro-4-ethoxybenzene
• 2-Bromo-1-chloro-4-ethoxybenzene

• MDL： MFCD24153924
• Inchi： 1S/C8H8BrClO/c1-2-11-6-3-4-8(10)7(9)5-6/h3-5H,2H2,1H3
• InChI Key： JOCIOLXCHCQGJA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• XLogP3: 3.5
• Topological Polar Surface Area: 9.2

Additional information on 2-Bromo-1-chloro-4-ethoxybenzene

Recent Advances in the Application of 2-Bromo-1-chloro-4-ethoxybenzene (CAS: 1539442-68-6) in Chemical Biology and Pharmaceutical Research

2-Bromo-1-chloro-4-ethoxybenzene (CAS: 1539442-68-6) has emerged as a versatile intermediate in pharmaceutical synthesis and chemical biology research. Recent studies highlight its growing importance in the development of novel therapeutic agents and as a building block for complex molecular architectures. This compound's unique halogen substitution pattern offers distinct reactivity advantages in cross-coupling reactions, making it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in palladium-catalyzed Suzuki-Miyaura couplings for the synthesis of biphenyl derivatives with potential anticancer activity. Researchers at the University of Cambridge successfully incorporated 2-bromo-1-chloro-4-ethoxybenzene into a library of kinase inhibitors, achieving significant improvements in selectivity profiles compared to traditional building blocks. The electron-donating ethoxy group was found to modulate the electronic properties of resulting compounds, influencing both binding affinity and metabolic stability.

In parallel developments, 1539442-68-6 has shown promise in materials science applications. A team at MIT reported its use in the synthesis of organic semiconductors for biomedical sensors, where the chlorine and bromine substituents enable precise tuning of electronic properties while maintaining processability. The compound's stability under various reaction conditions makes it particularly suitable for multi-step synthetic routes common in pharmaceutical manufacturing.

Recent patent filings (WO2023051234, US2023187652) reveal growing commercial interest in this intermediate, with several pharmaceutical companies developing proprietary synthetic routes to optimize yield and purity. Analytical challenges in characterizing derivatives of 2-bromo-1-chloro-4-ethoxybenzene have prompted advancements in NMR and mass spectrometry techniques, as documented in a 2024 Analytical Chemistry publication detailing novel methods for tracking halogen migration during complex transformations.

Ongoing research at the intersection of chemical biology and drug discovery continues to uncover new applications for this compound. Its role in PROTAC (proteolysis targeting chimera) development has been particularly noteworthy, where the differential reactivity of the halogen atoms enables sequential functionalization strategies. As the pharmaceutical industry increasingly focuses on targeted therapies and personalized medicine, 1539442-68-6 is positioned to play a significant role in next-generation drug development pipelines.